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Compound of Interest

Compound Name: ethyl 1H-pyrazole-4-carboxylate

Cat. No.: B133763

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ethyl 1H-pyrazole-4-carboxylate, a pivotal
heterocyclic compound. It details the molecule's structure, nomenclature, physicochemical
properties, and spectroscopic profile. Furthermore, it offers detailed experimental protocols for
its synthesis and explores its significant applications as a versatile building block in the fields of
pharmaceutical and agrochemical development.

Structure and Nomenclature

Ethyl 1H-pyrazole-4-carboxylate is a five-membered heterocyclic compound containing two
adjacent nitrogen atoms, characteristic of the pyrazole ring system. An ethyl ester group is
attached at the 4-position of this ring.

o |[UPAC Name: ethyl 1H-pyrazole-4-carboxylate[1]
e Synonyms: Ethyl 4-pyrazolecarboxylate, 1H-Pyrazole-4-carboxylic acid ethyl ester[1][2]

e Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 1H-Pyrazole-4-
Carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133763#ethyl-1h-pyrazole-4-carboxylate-structure-
and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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